Cas no 5589-41-3 (Dihydrowithaferin A)

• Product Name: Dihydrowithaferin A
• CAS No: 5589-41-3
• MF: C₂₈H₄₀O₆
• MW: 472.6136
• CID: 944658
• PubChem ID: 418033
• Update Time: 2025-11-02

Dihydrowithaferin A Chemical and Physical Properties

Names and Identifiers

• 4,27-dihydroxy-5,6:22,26-diepoxyergost-24-ene-1,26-dione
• Withaferin A, dihydro-
• Dihydrowithaferin A
• 2,3-Dihydrowithaferin-A
• NSC97867
• NSC328417
• NSC-328417
• 6-hydroxy-15-[1-[5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-3-one
• FT-0775740
• DihydrowithaferinA
• 5589-41-3
• NSC-97867
• DTXSID10329178
• 2,3-Dihydrowithaferin A
• 5,6-Epoxy-4,27-dihydroxy-1-oxowitha-2,24-dienolide; (4β,5β,6β)-form, 2,3-Dihydro
• 6-hydroxy-15-{1-[5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl}-2,16-dimethyl-8-oxapentacyclo[9.7.0.0(2),?.0?,?.0(1)(2),(1)?]octadecan-3-one
• DA-72778

• Inchi： 1S/C28H40O6/c1-14-11-21(33-25(32)17(14)13-29)15(2)18-5-6-19-16-12-24-28(34-24)23(31)8-7-22(30)27(28,4)20(16)9-10-26(18,19)3/h15-16,18-21,23-24,29,31H,5-13H2,1-4H3
• InChI Key： YRXCLNDPESBJHL-UHFFFAOYSA-N
• SMILES： O1C2([H])C([H])([H])C3([H])C4([H])C([H])([H])C([H])([H])C([H])(C([H])(C([H])([H])[H])C5([H])C([H])([H])C(C([H])([H])[H])=C(C([H])([H])O[H])C(=O)O5)C4(C([H])([H])[H])C([H])([H])C([H])([H])C3([H])C3(C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])(C132)O[H])=O

Computed Properties

• Exact Mass: 472.28248899 g/mol
• Monoisotopic Mass: 472.28248899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 96.4
• Molecular Weight: 472.6

Experimental Properties

• Color/Form: Powder
• Density: 1.26
• Boiling Point: 667°C at 760 mmHg
• Flash Point: 220.7°C
• Refractive Index: 1.586
• PSA: 96.36000
• LogP: 3.57690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives

Additional information on Dihydrowithaferin A

Exploring the Potential of Dihydrowithaferin A (CAS No. 5589-41-3): A Comprehensive Overview

Dihydrowithaferin A (CAS No. 5589-41-3) is a bioactive compound derived from the Withania somnifera plant, commonly known as ashwagandha. This natural product has garnered significant attention in recent years due to its potential therapeutic properties, particularly in the fields of anti-inflammatory and anticancer research. As interest in natural remedies and plant-derived compounds continues to rise, Dihydrowithaferin A stands out as a promising candidate for further scientific exploration.

The chemical structure of Dihydrowithaferin A belongs to the withanolide class of steroidal lactones, which are characteristic of the Withania somnifera plant. Researchers have identified this compound as a hydrogenated derivative of withaferin A, exhibiting modified biological activities that may offer distinct advantages in various applications. Current studies suggest that Dihydrowithaferin A may possess enhanced stability and bioavailability compared to its parent compound, making it an attractive subject for pharmaceutical development.

In the context of modern health trends, Dihydrowithaferin A aligns with growing consumer interest in adaptogenic compounds and natural stress relievers. The compound's potential to modulate cellular stress responses has positioned it as a subject of interest in neuroprotective research. Scientists are particularly intrigued by its possible effects on oxidative stress and cellular homeostasis, which are hot topics in current anti-aging research and longevity science.

The pharmacological potential of Dihydrowithaferin A extends to its possible immunomodulatory effects. Preliminary studies indicate that the compound may influence immune cell function, making it relevant to current investigations into immune system support and inflammatory regulation. This aspect has become particularly significant in light of recent global health concerns, where natural compounds with immune-supporting properties have gained considerable attention.

From a biochemical perspective, Dihydrowithaferin A appears to interact with multiple cellular pathways. Research suggests it may affect protein kinase signaling, transcription factor activity, and apoptosis regulation. These multifaceted mechanisms contribute to its potential as a multi-target therapeutic agent, a characteristic highly valued in contemporary drug discovery approaches.

The compound's potential applications in metabolic health represent another area of growing interest. Some studies have explored its possible effects on glucose metabolism and lipid regulation, topics that consistently rank high in health-related searches. This positions Dihydrowithaferin A as relevant to current discussions about natural approaches to metabolic syndrome and diabetes prevention.

In the realm of cosmeceutical applications, Dihydrowithaferin A has shown promise due to its potential skin-protective properties. The compound's possible effects on collagen synthesis and skin cell vitality align with the booming market for natural anti-aging solutions. This application taps into the growing consumer demand for plant-based skincare ingredients with scientifically validated benefits.

The extraction and purification of Dihydrowithaferin A present interesting challenges for natural product chemistry. Advanced techniques such as chromatographic separation and spectroscopic characterization are typically employed to obtain high-purity samples for research. These methodological aspects contribute to the compound's appeal in analytical chemistry and phytochemical research circles.

As research into Dihydrowithaferin A progresses, scientists are paying particular attention to its structure-activity relationships. Understanding how modifications to its molecular framework affect biological activity could lead to the development of optimized derivatives with enhanced therapeutic profiles. This approach represents a cutting-edge strategy in medicinal chemistry and drug design.

The safety profile of Dihydrowithaferin A remains an active area of investigation. While preliminary studies suggest a favorable therapeutic index, comprehensive toxicological assessments are necessary to fully evaluate its potential for human applications. This cautious approach reflects current best practices in natural product development and regulatory compliance.

Looking ahead, Dihydrowithaferin A represents an exciting frontier in phytochemical research. Its diverse potential applications, from health supplements to pharmaceutical candidates, make it a compound worth watching in the coming years. As scientific understanding of its mechanisms deepens, we may see this natural product play an increasingly important role in various health and wellness applications.